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Compound of Interest

Compound Name: Tefluthrin

Cat. No.: B143116

Introduction

Tefluthrin is a synthetic pyrethroid insecticide used for the control of a broad spectrum of soil-
dwelling insect pests.[1] As a seed treatment, it provides targeted protection to the seed and
developing seedling from pests present at the time of planting. Its relatively high volatility allows
it to create a protective vapor barrier around the seed in the soil, acting as both a contact
insecticide and a repellent.[1][2] Tefluthrin belongs to the IRAC Mode of Action Group 3A,
targeting the insect's nervous system.[3][4]

Mechanism of Action

Tefluthrin, like other pyrethroids, disrupts the normal functioning of the nervous system in
insects.[1] It acts as a fast-acting axonic excitotoxin by targeting voltage-gated sodium
channels.[1][5] The primary binding site is on the a-subunit of the sodium channel complex.[1]
By binding to this site, tefluthrin blocks the inactivation and slows the deactivation of the
channel. This leads to a persistent and prolonged activation of the sodium channels, resulting
in a continuous influx of sodium ions.[1][6] The subsequent state of hyperexcitability and nerve
depolarization leads to paralysis and ultimately the death of the insect.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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